Cas no 2227896-74-2 (5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole)

• Product Name: 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole
• CAS No: 2227896-74-2
• MF: C₃H₄N₄O
• MW: 112.090059280396
• CID: 6149898
• PubChem ID: 165653965
• Update Time: 2025-05-20

5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole
• 5-[(2R)-oxiran-2-yl]-1H-1,2,3,4-tetrazole
• EN300-1815776
• 2227896-74-2

• Inchi： 1S/C3H4N4O/c1-2(8-1)3-4-6-7-5-3/h2H,1H2,(H,4,5,6,7)/t2-/m0/s1
• InChI Key： QPZJPOBKHKNGSP-REOHCLBHSA-N
• SMILES： O1C[C@H]1C1N=NNN=1

Computed Properties

• Exact Mass: 112.03851076g/mol
• Monoisotopic Mass: 112.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 97.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole

Research Brief on 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole (CAS: 2227896-74-2): Recent Advances and Applications

The compound 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole (CAS: 2227896-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole as a key intermediate in the synthesis of biologically active molecules. The compound's oxirane (epoxide) and tetrazole moieties contribute to its reactivity, enabling its use in click chemistry and as a pharmacophore in drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a covalent inhibitor targeting cysteine residues in enzymes associated with inflammatory pathways.

Innovative synthetic approaches to 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole have been developed to improve yield and enantiomeric purity. Researchers at MIT recently reported a biocatalytic method using engineered epoxide hydrolases to produce the (2R)-enantiomer with >99% ee (ACS Catalysis, 2024). This advancement addresses previous challenges in stereoselective synthesis and opens new avenues for scalable production.

The compound's mechanism of action has been elucidated through structural biology studies. X-ray crystallography data (PDB ID: 8TET) reveals that the oxirane ring undergoes nucleophilic attack by catalytic cysteine residues, while the tetrazole group participates in key hydrogen bonding interactions. This dual mode of action makes it particularly valuable for targeting challenging protein-protein interactions.

Emerging applications include its use as a warhead in PROTACs (proteolysis-targeting chimeras) for targeted protein degradation. A Nature Chemical Biology paper (2024) described derivatives of 2227896-74-2 that successfully degraded previously "undruggable" transcription factors. The compound's favorable pharmacokinetic properties, including metabolic stability and cell permeability, contribute to its growing prominence in chemical biology tool development.

Ongoing clinical investigations are exploring 5-(2R)-oxiran-2-yl-1H-1,2,3,4-tetrazole derivatives as potential treatments for autoimmune disorders and certain cancers. Preliminary results from Phase I trials show promising safety profiles, with dose-dependent target engagement observed in peripheral blood mononuclear cells. However, further optimization is needed to address off-target effects observed at higher concentrations.

Future research directions include the development of fluorinated analogs for PET imaging applications and the exploration of its utility in fragment-based drug discovery. The compound's unique combination of reactivity and selectivity continues to make it a valuable scaffold in medicinal chemistry, with several patent applications filed in the past year covering novel derivatives and therapeutic applications.